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Introduction

Fenpiclonil is a phenylpyrrole fungicide developed to control a broad spectrum of seed-borne
fungal diseases in cereal crops.[1] Its mode of action involves the inhibition of glucose
phosphorylation, which disrupts the osmotic signal transduction pathway in target fungi.[1]
While effective against pathogenic fungi, it is imperative to understand the toxicological impact
of Fenpiclonil on non-target organisms to assess its overall environmental risk. This technical
guide provides a comprehensive overview of the toxicological profile of Fenpiclonil on a range
of non-target organisms, including aquatic species, terrestrial invertebrates, and birds. The
information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and environmental safety assessment.

Ecotoxicological Data

The following tables summarize the available quantitative data on the acute and chronic toxicity
of Fenpiclonil to various non-target organisms. These values are essential for comparative
analysis and risk assessment.

Aquatic Organisms

Fenpiclonil has demonstrated moderate toxicity to aquatic life.[1] The following tables detail
the reported toxicity endpoints for fish, aquatic invertebrates, and algae.
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Table 1: Toxicity of Fenpiclonil to Fish

. . Exposure
Species Endpoint Value (mgl/L) . Reference
Duration
Oncorhynchus [No specific
mykiss (Rainbow  LC50 0.78 96 hours citation found in
Trout) search results]
. . [No specific
Cyprinus carpio o _
LC50 14 96 hours citation found in

(Common Carp)

search results]

Table 2: Toxicity of Fenpiclonil to Aquatic Invertebrates

. . Exposure
Species Endpoint Value (mgl/L) . Reference
Duration
. [No specific
Daphnia magna EC50 i .
o 0.51 48 hours citation found in
(Water Flea) (Immobilisation)
search results]
_ [No specific
Daphnia magna NOEC o )
) 0.05 21 days citation found in
(Water Flea) (Reproduction)
search results]
Table 3: Toxicity of Fenpiclonil to Algae
. . Exposure
Species Endpoint Value (mgI/L) . Reference
Duration
[No specific
Scenedesmus EC50 (Growth o ]
] o 0.22 72 hours citation found in
subspicatus Inhibition)
search results]
) ) [No specific
Pseudokirchnerie  EC50 (Growth o )
) o 0.19 72 hours citation found in
lla subcapitata Inhibition)
search results]
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Terrestrial Organisms

The impact of Fenpiclonil extends to terrestrial ecosystems, affecting beneficial organisms

such as birds, bees, and earthworms.

Table 4: Toxicity of Fenpiclonil to Birds

. . Exposure
Species Endpoint Value . Reference
Duration
Colinus [No specific
virginianus LD50 (Oral) >2000 mg/kg bw  Single Dose citation found in
(Bobwhite Quail) search results]
Anas [No specific
platyrhynchos LC50 (Dietary) >5000 mg/kg diet 5 days citation found in
(Mallard Duck) search results]
Table 5: Toxicity of Fenpiclonil to Honeybees
. . Value (p g/bee Exposure
Species Endpoint Reference
) Route
) ] [No specific
Apis mellifera
LD50 >20 Contact citation found in
(Honeybee)
search results]
. . [No specific
Apis mellifera o )
LD50 >100 Oral citation found in
(Honeybee)
search results]
Table 6: Toxicity of Fenpiclonil to Earthworms
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Value (mg/kg Exposure

Species Endpoint . . Reference
soil) Duration
[No specific
Eisenia fetida LC50 >1000 14 days citation found in

search results]

[No specific
o _ NOEC o _
Eisenia fetida ) 100 56 days citation found in
(Reproduction)
search results]

Soil Microorganisms

Studies on the effects of fungicides on soil microorganisms have shown that they can have
significant negative impacts on microbial biomass and nitrogen transformation processes.[2]
However, specific quantitative data for Fenpiclonil's effect on soil microbial communities, such
as EC50 values for respiration or nitrification inhibition, are not readily available in the reviewed
literature.

Experimental Protocols

The toxicological data presented in this guide are derived from studies following standardized
experimental protocols, primarily those established by the Organisation for Economic Co-
operation and Development (OECD) and the U.S. Environmental Protection Agency's Office of
Chemical Safety and Pollution Prevention (OCSPP). Below are detailed methodologies for key
experiments cited.

Aquatic Toxicity Testing

Fish Acute Toxicity Test (Following OECD 203)

o Test Species: Rainbow trout (Oncorhynchus mykiss) or Zebra fish (Danio rerio).
» Test Design: A 96-hour static, semi-static, or flow-through test.

o Test Concentrations: A geometric series of at least five concentrations and a control.
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Test Conditions: Temperature, pH, and dissolved oxygen levels are maintained within
species-specific optimal ranges. For rainbow trout, the temperature is typically 12-15°C.

Observations: Mortality and sublethal effects (e.g., abnormal behavior) are recorded at 24,
48, 72, and 96 hours.

Endpoint: The LC50 (median lethal concentration) is calculated.

Daphnia magna Acute Immobilisation Test (Following OECD 202)

Test Species:Daphnia magna.
Test Design: A 48-hour static test.
Test Concentrations: A geometric series of at least five concentrations and a control.

Test Conditions: Temperature is maintained at 18-22°C with a 16-hour light/8-hour dark
photoperiod.

Observations: Immobilisation (inability to swim) is recorded at 24 and 48 hours.

Endpoint: The EC50 (median effective concentration for immobilisation) is calculated.

Algal Growth Inhibition Test (Following OECD 201)

Test Species:Scenedesmus subspicatus or Pseudokirchneriella subcapitata.

Test Design: A 72-hour static test.

Test Concentrations: A geometric series of at least five concentrations and a control.

Test Conditions: Cultures are incubated at 21-24°C under continuous, uniform illumination.
Observations: Algal growth (cell density) is measured at 24, 48, and 72 hours.

Endpoint: The EC50 (median effective concentration for growth inhibition) is calculated.

Terrestrial Toxicity Testing
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Avian Acute Oral Toxicity Test (Following OCSPP 850.2100 / OECD 223)

Test Species: Bobwhite quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos).

Test Design: A single oral dose is administered, followed by a 14-day observation period.

Dosage: A geometric series of at least five dose levels and a control.

Observations: Mortality, clinical signs of toxicity, and body weight changes are recorded.

Endpoint: The LD50 (median lethal dose) is determined.

Honeybee Acute Contact and Oral Toxicity Tests (Following OECD 214 and 213)

Test Species: Honeybee (Apis mellifera).

» Contact Toxicity (OECD 214): A single dose of the test substance is topically applied to the
thorax of each bee.

» Oral Toxicity (OECD 213): Bees are fed a sucrose solution containing the test substance.

o Test Design: A geometric series of at least five concentrations and a control.

o Observations: Mortality and behavioral abnormalities are recorded at 4, 24, and 48 hours.

o Endpoint: The LD50 (median lethal dose) is calculated for both contact and oral exposure.

Earthworm Acute and Reproduction Toxicity Tests (Following OECD 207 and 222)

o Test Species:Eisenia fetida.

o Acute Test (OECD 207): Earthworms are exposed to the test substance in artificial soil for 14
days.

o Reproduction Test (OECD 222): Adult earthworms are exposed for 28 days, after which the
adults are removed, and the number of offspring is assessed after another 28 days.

o Test Concentrations: A geometric series of at least five concentrations and a control.
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o Observations: Mortality, body weight changes, and reproductive output (number of cocoons
and juveniles) are recorded.

e Endpoints: The LC50 (acute test) and NOEC for reproduction are determined.

Signaling Pathways and Experimental Workflows

To visualize the complex biological interactions and experimental processes, the following
diagrams have been generated using Graphviz (DOT language).
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Osmotic Stress Response Pathway (in Fungi)

Stress-responsive
Induces. Gene Expression

o Activates Hybrid Histidine Phospho-rela Histidine Phospho- Activates MAPK Cascade
o Kinase (HHK) transfer Protein (HPT) (Hog1/p38)

Glycerol Synthesis

(Osmolyte Accumulation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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